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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzoic acid

Cat. No.: B018962

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial suppliers, synthesis
protocols, and key applications of 2-Bromo-4-nitrobenzoic acid. This compound serves as a
crucial building block in the synthesis of various pharmaceutical agents, most notably the anti-
cancer drug Bicalutamide.

Commercial Suppliers

2-Bromo-4-nitrobenzoic acid is readily available from a variety of commercial chemical
suppliers. The following table summarizes a selection of these suppliers and the typical data
provided for the compound.
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) ) Available
Supplier CAS Number Purity .
Quantities

TCI America 16426-64-5 >98.0% 59, 25¢g
Manchester Organics 16426-64-5 Not specified Inquire for details
GIHI CHEMICALS

16426-64-5 Not specified Inquire for details
CO.,LIMITED
Fisher Scientific 16426-64-5 98.0+% 5g, 25¢g
Biosynth 16426-64-5 Not specified 10g, 25g, 509, 100g
Pharmaffiliates 16426-64-5 High purity Inquire for details
Sigma-Aldrich 16426-64-5 98% 250mg, 1g, 59
AbacipharmTech 16426-64-5 Not specified Inquire for details
ChemicalBook 16426-64-5 Not specified Inquire for details
Benchchem 16426-64-5 >98.0% Inquire for details

Physicochemical Properties

Property Value

Molecular Formula C7H4BrNOa4

Molecular Weight 246.02 g/mol

Appearance White to yellow powder or crystal
Melting Point 167-171 °C

CAS Number 16426-64-5

Synthesis of 2-Bromo-4-nitrobenzoic Acid:

Experimental Protocols

Multiple synthetic routes for the preparation of 2-Bromo-4-nitrobenzoic acid have been

reported. Below are detailed experimental protocols for two common methods.
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Method 1: Oxidation of 2-Bromo-4-nitrotoluene

This method involves the oxidation of 2-bromo-4-nitrotoluene using a strong oxidizing agent
like potassium permanganate.[1]

Experimental Protocol:

In a reaction vessel, dissolve 2-bromo-4-nitrotoluene (4.41 g, 20.0 mmol) in 20 mL of
pyridine.

o Add 40 mL of water to the solution and heat the mixture to 70°C.

e Over a period of 40 minutes, add potassium permanganate (19.0 g, 120 mmol) in batches.

 After the addition is complete, reflux the reaction mixture for 8 hours.

o Upon completion of the reaction, filter the hot suspension.

» Cool the filtrate in an ice bath and acidify to a pH of less than 2 using 6N hydrochloric acid.

o Collect the resulting precipitate by filtration to obtain the crude 2-bromo-4-nitrobenzoic
acid.

The reported yield for this two-batch process is approximately 66%.[1]

Method 2: Nitration of 2-Bromobenzoic Acid

This approach involves the direct nitration of 2-bromobenzoic acid.[2]
Experimental Protocol:

¢ |n a suitable reaction vessel, cool a mixture of concentrated nitric acid and concentrated
sulfuric acid.

» Slowly add 2-bromobenzoic acid to the cooled nitrating mixture while maintaining a low
temperature to control the exothermic reaction.

» After the addition is complete, allow the reaction to proceed at a controlled temperature until
completion (monitoring by TLC is recommended).
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Carefully pour the reaction mixture over crushed ice.

Collect the resulting precipitate by filtration.

Wash the precipitate with cold water to remove residual acid.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain pure 2-
bromo-4-nitrobenzoic acid.

Applications in Drug Development

2-Bromo-4-nitrobenzoic acid is a key intermediate in the synthesis of several biologically
active molecules, demonstrating its importance in pharmaceutical research and development.

Synthesis of Bicalutamide

A primary application of 2-bromo-4-nitrobenzoic acid is in the synthesis of Bicalutamide, a
non-steroidal antiandrogen used in the treatment of prostate cancer.[2] The synthesis involves
a multi-step process where the carboxylic acid is a key precursor.

Enzyme Inhibition

2-Bromo-4-nitrobenzoic acid and its derivatives have been investigated as inhibitors of
various enzymes. Notably, it is a known peptidomimetic that binds to and inhibits
farnesyltransferase, an enzyme implicated in cancer cell signaling.[3] It also serves as a
precursor for the synthesis of STAT3 inhibitors, which are being explored as potential
anticancer agents.[2]

Signaling Pathway and Experimental Workflow
Diagrams

To visually represent the role of 2-Bromo-4-nitrobenzoic acid in a drug discovery context, the
following diagrams illustrate a general synthetic workflow and its connection to a key signaling
pathway.
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Caption: Synthetic workflow for Bicalutamide starting from 2-Bromobenzoic Acid.
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Caption: Inhibition of Farnesyltransferase by a derivative of 2-Bromo-4-nitrobenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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